5-Bromo-2-fluorophenylacetyl chloride

• IUPAC Name: 2-(5-bromo-2-fluorophenyl)acetyl chloride
• InChI: InChI=1S/C8H5BrClFO/c9-6-1-2-7(11)5(3-6)4-8(10)12/h1-3H,4H2
• InChI Key: QXXDIKSDNXMGKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)CC(=O)Cl)F
• Molecular Formula: C8H5BrClFO
• Molecular Weight: 251.48 g/mol

Description

5-Bromo-2-fluorophenylacetyl chloride is a chemical compound with the molecular formula C8 H5 Br Cl F O and a molecular weight of 251.482. It falls under the category of Carbonyl Chlorides.

Molecular Structure Analysis

The molecular structure of 5-Bromo-2-fluorophenylacetyl chloride consists of 8 carbon atoms, 5 hydrogen atoms, 1 bromine atom, 1 chlorine atom, 1 fluorine atom, and 1 oxygen atom.

Physical And Chemical Properties Analysis

5-Bromo-2-fluorophenylacetyl chloride is a compound with a molecular weight of 251.482.

Safety and Hazards

5-Bromo-2-fluorophenylacetyl chloride may cause an allergic skin reaction (H317) and serious eye irritation (H319). Therefore, it’s important to handle this compound with care, using appropriate personal protective equipment.

Synthesis routes and methods

Procedure details

To a mixture of commercially available 5-bromo-2-fluorophenylacetic acid (compound B1A, [CAS No. 883514-21-4], 6.42 g, 26 mmol) in toluene (52 ml) and thionyl chloride (SOCl2) (4.721 ml, 40 mmol) at 23° C. was added a drop of N,N-dimethylformamide (DMF) and the mixture was stirred at 80° C. for 4 hours (reaction checked by HPLC with product+MeOH). All volatiles were removed by rotary evaporation and the residue was dried in high vacuum to give the title compound as a colorless liquid (7.01 g, 105%), which was used without further purification.